2-(6-Ethyl-2-pyridin-2-ylpyrimidin-4-yl)sulfanylbenzamide
Overview
Description
2-(6-Ethyl-2-pyridin-2-ylpyrimidin-4-yl)sulfanylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EPB or EPB-53 and has been studied for its mechanism of action and its effects on various biological processes.
Mechanism of Action
The exact mechanism of action of EPB-53 is not fully understood. However, it has been suggested that EPB-53 may exert its effects by modulating various signaling pathways and protein-protein interactions.
Biochemical and Physiological Effects:
EPB-53 has been shown to have various biochemical and physiological effects on cells and tissues. These effects include inhibition of cell proliferation, induction of apoptosis, reduction of amyloid-beta aggregation, protection of dopaminergic neurons, and improvement of cognitive and motor function.
Advantages and Limitations for Lab Experiments
EPB-53 has several advantages for lab experiments, including its high potency and selectivity, its ability to cross the blood-brain barrier, and its potential for therapeutic applications in various diseases. However, EPB-53 also has some limitations, including its limited solubility and potential toxicity at high concentrations.
Future Directions
For research on EPB-53 include further elucidation of its mechanism of action and evaluation of its efficacy in preclinical and clinical studies.
Synthesis Methods
The synthesis of EPB-53 involves the reaction of 2-chloro-6-ethylpyridine with 4-amino-2-mercaptobenzamide and 4,6-dichloro-2-(methylthio)pyrimidine under appropriate conditions. The reaction yields EPB-53, which can be purified and characterized by various analytical techniques.
Scientific Research Applications
EPB-53 has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, EPB-53 has been shown to inhibit the growth of cancer cells and induce apoptosis. In Alzheimer's disease research, EPB-53 has been shown to reduce amyloid-beta aggregation and improve cognitive function. In Parkinson's disease research, EPB-53 has been shown to protect dopaminergic neurons and improve motor function.
properties
IUPAC Name |
2-(6-ethyl-2-pyridin-2-ylpyrimidin-4-yl)sulfanylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4OS/c1-2-12-11-16(22-18(21-12)14-8-5-6-10-20-14)24-15-9-4-3-7-13(15)17(19)23/h3-11H,2H2,1H3,(H2,19,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CENQDADFBXONPM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC(=N1)C2=CC=CC=N2)SC3=CC=CC=C3C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-Ethyl-2-pyridin-2-ylpyrimidin-4-yl)sulfanylbenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-[2-(diethylamino)ethyl]pyrazol-4-yl]-3,4-dihydro-2H-chromene-4-carboxamide](/img/structure/B7573902.png)
![[2-(1-Methylpyrrolidin-2-yl)pyrrolidin-1-yl]-(2-piperidin-1-ylpyridin-3-yl)methanone](/img/structure/B7573923.png)
![8-Methyl-2-[[2-(1-methylpyrazol-4-yl)pyrrolidin-1-yl]methyl]imidazo[1,2-a]pyridine](/img/structure/B7573926.png)
![5,6-Dimethyl-3-[4-(5-methylfuran-2-carbonyl)piperazin-1-yl]pyridazine-4-carboxamide](/img/structure/B7573935.png)
![3-[4-(2-Cyclopent-2-en-1-ylacetyl)piperazin-1-yl]-5,6-dimethylpyridazine-4-carboxamide](/img/structure/B7573945.png)
![6-Chloro-2-[(1-methylimidazol-2-yl)methylsulfanyl]-1,3-benzoxazole](/img/structure/B7573951.png)
![2-[(4-Aminoquinazolin-2-yl)methyl-methylamino]acetonitrile](/img/structure/B7573961.png)
![2-(4-cyanoanilino)-N-cyclopropyl-N-[1-(furan-2-yl)ethyl]acetamide](/img/structure/B7573965.png)
![(2-Chloroimidazo[1,2-a]pyridin-3-yl)-[2-(1-methylpyrrolidin-2-yl)pyrrolidin-1-yl]methanone](/img/structure/B7573987.png)
